Cas no 1211589-65-9 ((5-Bromo-6-fluoropyridin-3-yl)methanamine)

(5-Bromo-6-fluoropyridin-3-yl)methanamine structure
1211589-65-9 structure
Product Name:(5-Bromo-6-fluoropyridin-3-yl)methanamine
CAS No:1211589-65-9
MF:C6H6BrFN2
MW:205.027643680573
CID:4828397
Update Time:2023-08-18

(5-Bromo-6-fluoropyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-Bromo-6-fluoropyridin-3-yl)methanamine
    • Inchi: 1S/C6H6BrFN2/c7-5-1-4(2-9)3-10-6(5)8/h1,3H,2,9H2
    • InChI Key: INMWKVVSUOUPOF-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=CC(=C1)CN)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.9

(5-Bromo-6-fluoropyridin-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Alichem
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